4-bromo-N-isoquinolin-5-ylbenzamide

• Molecular Formula: C16H11BrN2O
• Molecular Weight: 327.17 g/mol
• IUPAC Name: 4-bromo-N-isoquinolin-5-ylbenzamide
• InChI: InChI=1S/C16H11BrN2O/c17-13-6-4-11(5-7-13)16(20)19-15-3-1-2-12-10-18-9-8-14(12)15/h1-10H,(H,19,20)
• InChI Key: HQVCGXDMXNEDTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CN=C2)C(=C1)NC(=O)C3=CC=C(C=C3)Br

Description

4-bromo-N-isoquinolin-5-ylbenzamide is a useful research compound. Its molecular formula is C16H11BrN2O and its molecular weight is 327.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-aminoisoquinoline (800 mg, 5.54 mmol), 4-bromobenzoic acid (1.68 g, 8.3 mmol), (3-dimethylaminopropyl)-ethyl-carbodiimide hydrochloride (1.64 g, 8.3 mmol) and 4-dimethylaminopyridine (70 mg, 0.6 mmol) was stirred at room temperature overnight. The mixture was diluted with DCM, washed with saturated aqueous sodium bicarbonate solution and water, then dried over MgSO4 and concentrated in vacuo to give the crude product. Purification by flash column chromatography eluting with an EtOAc/40-60° C. pet. ether gradient gave the title compound as a white solid (1.48 g). 1H NMR (400 MHz, CDCl3) δ (ppm): 9.29 (br, 2H), 8.57 (d, 1H), 8.11 (d, 1H), 7.97, (d, 2H), 7.90 (d, 2H), 7.66 (m, 3H).